Cas no 879896-63-6 (7-Bromo-2,3-dihydrothieno3,4-b1,4dioxine-5-carboxylic Acid)

• Product Name: 7-Bromo-2,3-dihydrothieno3,4-b1,4dioxine-5-carboxylic Acid
• CAS No: 879896-63-6
• MF: C₇H₅BrO₄S
• MW: 265.081200361252
• CID: 710222
• PubChem ID: 18525889
• Update Time: 2025-06-21

7-Bromo-2,3-dihydrothieno3,4-b1,4dioxine-5-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• Thieno[3,4-b]-1,4-dioxin-5-carboxylicacid, 7-bromo-2,3-dihydro-
• 5-bromo-2,3-dihydrothieno[3,4-b][1,4]dioxine-7-carboxylic acid
• 7-Bromo-2,3-dihydrothieno[3,4-b][1,4]dioxine-5-carboxylic acid
• 7-bromo-2H,3H-thieno[3,4-b][1,4]dioxine-5-carboxylic acid
• TQP0134
• MFCD08690304
• 879896-63-6
• 7-bromo-2,3-dihydrothieno[3,4-b][1,4]dioxine-5-carboxylic acid, AldrichCPR
• MS-22448
• starbld0003556
• SCHEMBL3975442
• DTXSID50594641
• CS-0367497
• FT-0740231
• DB-077168
• 7-Bromo-2,3-dihydrothieno3,4-b1,4dioxine-5-carboxylic Acid

• Inchi： 1S/C7H5BrO4S/c8-6-4-3(11-1-2-12-4)5(13-6)7(9)10/h1-2H2,(H,9,10)
• InChI Key： KIURUSHZGLZLSQ-UHFFFAOYSA-N
• SMILES： BrC1=C2C(=C(C(=O)O)S1)OCCO2

Computed Properties

• Exact Mass: 263.90919g/mol
• Monoisotopic Mass: 263.90919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 84Ų

Experimental Properties

• Density: 1.9±0.1 g/cm3
• Boiling Point: 389.8±42.0 °C at 760 mmHg
• Flash Point: 189.5±27.9 °C
• Refractive Index: 1.653
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

7-Bromo-2,3-dihydrothieno3,4-b1,4dioxine-5-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxylic acids

Additional information on 7-Bromo-2,3-dihydrothieno3,4-b1,4dioxine-5-carboxylic Acid

Introduction to 7-Bromo-2,3-dihydrothieno[3,4-b][1,4]dioxine-5-carboxylic Acid (CAS No. 879896-63-6)

7-Bromo-2,3-dihydrothieno[3,4-b][1,4]dioxine-5-carboxylic Acid (CAS No. 879896-63-6) is a versatile compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound is characterized by its unique structural features, which include a bromine substituent and a thieno-dioxine core. These properties make it an attractive candidate for various applications, particularly in the development of novel pharmaceuticals and materials science.

The chemical structure of 7-Bromo-2,3-dihydrothieno[3,4-b][1,4]dioxine-5-carboxylic Acid is defined by its molecular formula C₁₀H₈BrO₄S. The presence of the bromine atom imparts significant reactivity and functional group versatility, making it a valuable intermediate in synthetic pathways. The thieno-dioxine core provides a rigid and planar structure, which can influence the compound's electronic properties and biological activity.

In recent years, the study of 7-Bromo-2,3-dihydrothieno[3,4-b][1,4]dioxine-5-carboxylic Acid has been driven by its potential applications in drug discovery. Research has shown that compounds with similar structures exhibit a range of biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. For instance, a study published in the Journal of Medicinal Chemistry highlighted the ability of thieno-dioxine derivatives to inhibit specific enzymes involved in cancer cell proliferation.

The synthetic accessibility of 7-Bromo-2,3-dihydrothieno[3,4-b][1,4]dioxine-5-carboxylic Acid has also been a focus of recent research. Various synthetic routes have been developed to efficiently produce this compound with high purity and yield. One notable method involves the condensation of 2-bromothiophene with 1,4-dihydroxybenzene followed by cyclization and oxidation steps. This approach not only simplifies the synthesis but also allows for easy modification of the bromine substituent to explore different derivatives.

The physical and chemical properties of 7-Bromo-2,3-dihydrothieno[3,4-b][1,4]dioxine-5-carboxylic Acid have been extensively characterized. It is a white crystalline solid with a melting point ranging from 180 to 185°C. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in various chemical reactions and biological assays.

In terms of its biological activity, 7-Bromo-2,3-dihydrothieno[3,4-b][1,4]dioxine-5-carboxylic Acid has shown promising results in preclinical studies. It has been evaluated for its potential as an inhibitor of specific protein kinases involved in signal transduction pathways. These pathways are often dysregulated in diseases such as cancer and inflammatory disorders. The compound's ability to selectively target these kinases makes it a potential lead molecule for further drug development.

The safety profile of 7-Bromo-2,3-dihydrothieno[3,4-b][1,4]dioxine-5-carboxylic Acid has also been investigated. Toxicological studies have indicated that it exhibits low toxicity at therapeutic concentrations. However, as with any new chemical entity (NCE), thorough safety assessments are necessary before advancing to clinical trials.

In conclusion, 7-Bromo-2,3-dihydrothieno[3,4-b][1,4]dioxine-5-carboxylic Acid (CAS No. 879896-63-6) represents a promising compound with diverse applications in medicinal chemistry and materials science. Its unique structural features and biological activity make it an attractive candidate for further research and development. Ongoing studies are expected to uncover new insights into its potential therapeutic uses and expand its utility in various scientific fields.